Cas no 113683-16-2 (Ergosta-2,5,24-trien-26-oicacid, 27-(b-D-glucopyranosyloxy)-21,22-dihydroxy-1-oxo-,d-lactone, (22R)- (9CI))

• Product Name: Ergosta-2,5,24-trien-26-oicacid, 27-(b-D-glucopyranosyloxy)-21,22-dihydroxy-1-oxo-,d-lactone, (22R)- (9CI)
• CAS No: 113683-16-2
• MF: C₃₄H₄₈O₁₀
• MW: 616.738931655884
• CID: 208759
• Update Time: 2024-03-01

Ergosta-2,5,24-trien-26-oicacid, 27-(b-D-glucopyranosyloxy)-21,22-dihydroxy-1-oxo-,d-lactone, (22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,5,24-trien-26-oicacid, 27-(b-D-glucopyranosyloxy)-21,22-dihydroxy-1-oxo-,d-lactone, (22R)- (9CI)
• DaturametelinB
• Ergosta-2,5,24-trien-26-oic acid, 27-(β-D-glucopyranosyloxy)-21,22-dihydroxy-1-oxo-, δ-lactone, (22R)-

• Inchi： 1S/C34H48O10/c1-17-13-25(43-31(41)21(17)16-42-32-30(40)29(39)28(38)26(15-36)44-32)20(14-35)23-10-9-22-19-8-7-18-5-4-6-27(37)34(18,3)24(19)11-12-33(22,23)2/h4,6-7,19-20,22-26,28-30,32,35-36,38-40H,5,8-16H2,1-3H3
• InChI Key： GHOHERGSBUWNTN-UHFFFAOYSA-N
• SMILES： CC1CC(C(C2C3(C(C4C(CC3)C3(C(CC=CC3=O)=CC4)C)CC2)C)CO)OC(=O)C=1COC1C(O)C(O)C(O)C(CO)O1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 824.7±65.0 °C(Predicted)
• PSA: 52.54
• pka: 12.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives